Cas no 96-71-9 (2-Methyl-5-isopropylbenzenesulfonic acid)

2-Methyl-5-isopropylbenzenesulfonic acid Properties

Names and Identifiers

• 2-Methyl-5-isopropylbenzenesulfonic acid
• p-Cymene-2-sulfonic acid
• 2-methyl-5-propan-2-ylbenzenesulfonic acid
• 2-methyl-5-(1-methylethyl)-benzenesulfonic acid
• 2-Methyl-5-isopropylbenzolsulfosaeure
• 5-isopropyl-2-methyl-benzenesulfonic acid
• 5-Isopropyl-2-methyl-benzolsulfonsaeure
• p-cumene-2-sulphonic acid
• p-cyneme-2-sulphonic acid
• AKOS022773387
• SCHEMBL393740
• DTXSID00494309
• 96-71-9
• 2-Methyl-5-(propan-2-yl)benzene-1-sulfonic acid
• 5-ISOPROPYL-2-METHYL-1-BENZENESULFONIC ACID
• +Expand

• InChIKey： OORBHYFTTSLSRU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O3S/c1-7(2)9-5-4-8(3)10(6-9)14(11,12)13/h4-7H,1-3H3,(H,11,12,13)
• SMILES： CC(C1C=CC(C)=C(S(=O)(O)=O)C=1)C

Computed Properties

• Exact Mass: 214.06600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 214.06636548g/mol
• Heavy Atom Count: 14
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• LogP: 3.44590
• PSA: 62.75000
• Refractive Index: 1.534
• Density: 1.200

2-Methyl-5-isopropylbenzenesulfonic acid Security Information

2-Methyl-5-isopropylbenzenesulfonic acid Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%